Cas no 1485739-45-4 ({1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol
• CAS No: 1485739-45-4
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 6206083
• PubChem ID: 66026767
• Update Time: 2025-10-22

{1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol
• 1485739-45-4
• EN300-1912658
• {1-[(5-bromo-2-fluorophenyl)methyl]cyclopropyl}methanol
• CS-0354884
• AKOS015369157
• (1-(5-Bromo-2-fluorobenzyl)cyclopropyl)methanol

• Inchi： 1S/C11H12BrFO/c12-9-1-2-10(13)8(5-9)6-11(7-14)3-4-11/h1-2,5,14H,3-4,6-7H2
• InChI Key： WONJFNZTCYVLLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC1(CO)CC1)F

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol

Introduction to {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol (CAS No. 1485739-45-4)

{1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol, a compound with the CAS registry number 1485739-45-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring attached to a methoxy group and a substituted phenyl ring. The presence of bromine and fluorine substituents on the phenyl ring further enhances its chemical reactivity and potential applications in various industries.

The synthesis of {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol involves a series of intricate chemical reactions, including nucleophilic substitutions, eliminations, and additions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis process, resulting in higher yields and improved purity. The compound's structure makes it an ideal candidate for use as an intermediate in the production of advanced materials, such as high-performance polymers and specialty chemicals.

One of the most promising applications of {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol lies in its role as a building block for drug discovery. Its unique electronic properties and stereochemistry make it an attractive candidate for designing bioactive molecules with potential therapeutic applications. Researchers have recently explored its ability to act as a chiral auxiliary in asymmetric synthesis, demonstrating its versatility in medicinal chemistry.

In addition to its role in drug discovery, this compound has also found applications in the field of materials science. Its ability to form stable covalent bonds with other functional groups makes it a valuable component in the development of advanced coatings and adhesives. Recent studies have highlighted its potential as a precursor for synthesizing novel polymeric materials with enhanced mechanical and thermal properties.

The physical and chemical properties of {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol have been extensively studied to understand its behavior under various conditions. Its melting point, boiling point, and solubility characteristics are critical factors that influence its performance in different industrial processes. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm its molecular structure and purity.

From an environmental perspective, the compound's biodegradability and toxicity profile are essential considerations for its safe handling and disposal. Recent research has focused on evaluating its impact on aquatic ecosystems, with findings suggesting that it exhibits low toxicity under controlled conditions. These studies are crucial for ensuring compliance with environmental regulations and promoting sustainable practices in chemical manufacturing.

In conclusion, {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanol (CAS No. 1485739-45-4) is a versatile compound with a wide range of applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in modern organic chemistry. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.